Cas no 1428331-37-6 ((S)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole)

(S)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole is a chiral heterocyclic compound featuring a brominated pyrazole core linked to a pyrrolidine moiety. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly in the development of bioactive molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the pyrrolidine group contributes to structural diversity and potential binding affinity in drug design. This compound is suited for applications in medicinal chemistry, such as kinase inhibitor development, due to its rigid scaffold and modifiable sites. High purity and well-defined stereochemistry ensure reproducibility in research applications.

(S)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole structure

1428331-37-6 structure

Product Name:(S)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole

CAS No:1428331-37-6

MF:C₇H₁₀BrN₃

MW:216.07840013504

MDL:MFCD20278354

CID:2604547

Update Time:2025-10-13

(S)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- (S)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole
- (S)-4-bromo-1-(pyrrolidin-3-yl)-1H-pyrazole
- 9188AH
- NE63873
- 4-bromo-1-[(3S)-pyrrolidin-3-yl]-1H-pyrazole
- MDL： MFCD20278354
- Inchi： 1S/C7H10BrN3/c8-6-3-10-11(5-6)7-1-2-9-4-7/h3,5,7,9H,1-2,4H2/t7-/m0/s1
- InChI Key： SPBLSBDLHRGAEG-ZETCQYMHSA-N
- SMILES： BrC1C=NN(C=1)[C@@H]1CNCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 142
Topological Polar Surface Area: 29.8

(S)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole Pricemore >>

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